![molecular formula C10H10ClIN4O B4324374 4-chloro-1-[2-(4-iodo-1H-pyrazol-1-yl)-2-oxoethyl]-3,5-dimethyl-1H-pyrazole](/img/structure/B4324374.png)
4-chloro-1-[2-(4-iodo-1H-pyrazol-1-yl)-2-oxoethyl]-3,5-dimethyl-1H-pyrazole
Overview
Description
4-chloro-1-[2-(4-iodo-1H-pyrazol-1-yl)-2-oxoethyl]-3,5-dimethyl-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as CIP and is a derivative of pyrazole.
Mechanism of Action
CIP works by inhibiting the activity of specific enzymes that are involved in the growth and proliferation of cancer cells. Specifically, CIP has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3 beta (GSK-3β). This inhibition leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
CIP has been shown to have several biochemical and physiological effects. In addition to its role in inhibiting the growth of cancer cells, CIP has also been shown to have anti-inflammatory properties. Additionally, CIP has been shown to improve insulin sensitivity in animal models.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using CIP in lab experiments is its high potency. CIP has been shown to be effective at very low concentrations, making it an ideal compound for use in scientific research. However, one limitation of using CIP is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research involving CIP. One potential area of research is in the development of new cancer treatments that utilize CIP as a primary compound. Additionally, CIP could be studied further for its potential use in the treatment of other diseases, such as Alzheimer's disease and diabetes. Finally, research could be conducted to improve the solubility of CIP, which would make it easier to work with in lab settings.
Scientific Research Applications
CIP has been extensively studied for its potential applications in scientific research. One of the primary areas of research is in the field of cancer treatment. CIP has been shown to inhibit the growth of cancer cells by inducing apoptosis. Additionally, CIP has been studied for its potential use in the treatment of Alzheimer's disease.
Properties
IUPAC Name |
2-(4-chloro-3,5-dimethylpyrazol-1-yl)-1-(4-iodopyrazol-1-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClIN4O/c1-6-10(11)7(2)15(14-6)5-9(17)16-4-8(12)3-13-16/h3-4H,5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGQPRUJHDGPGOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)N2C=C(C=N2)I)C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClIN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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